![molecular formula C8H5F3N2OS B1502995 4-Thiocyanato-2-(trifluoromethoxy)aniline CAS No. 1133115-28-2](/img/structure/B1502995.png)
4-Thiocyanato-2-(trifluoromethoxy)aniline
Overview
Description
4-Thiocyanato-2-(trifluoromethoxy)aniline is an organic compound with the molecular formula C8H5F3N2OS . It is a yellow crystalline powder commonly used as an intermediate in the synthesis of various pharmacological and therapeutic agents. This compound belongs to the class of organic compounds called anilines.
Synthesis Analysis
The synthesis of this compound involves several stages. In the first stage, 1-trifluoromethoxybenzene is reacted with sodium ferrate (VI) and sodium bromide in dimethyl sulfoxide at 95°C for 4 hours under an inert atmosphere . In the second stage, sodium amide is added and the temperature is raised to 155°C under a pressure of 3040.2 Torr, and the reaction is continued for 10 hours .Molecular Structure Analysis
The molecular structure of this compound consists of a phenyl ring substituted with an amino group, a thiocyanato group, and a trifluoromethoxy group . The molecular weight of the compound is 234.2 g/mol .Scientific Research Applications
Synthesis and Functionalization
4-Thiocyanato-2-(trifluoromethoxy)aniline serves as a precursor in the synthesis of various chemically significant compounds. Its applications include the transformation of diazonium salts into aryl trifluoromethyl thioethers, a process facilitated by the presence of copper thiocyanate and sodium thiocyanate alongside a trifluoromethylating agent. This method offers a straightforward pathway for the synthesis of aryl or heteroaryl trifluoromethyl thioethers from corresponding anilines, highlighting its role in the production of molecules with potential applications in medicinal chemistry and material science (Danoun, Bayarmagnai, Gruenberg, & Goossen, 2014).
Organic Synthesis Innovations
In organic synthesis, this compound is instrumental in the development of new reactions, such as the oxidative trifluoromethylthiolation and thiocyanation of amines. This demonstrates its versatility in facilitating N–S bond formation, expanding the toolbox for synthetic chemists working on building molecules with complex functionalities (Xiong, Pannecoucke, & Besset, 2016).
Material Science Applications
This compound's derivatives are used in the creation of high-performance materials. For instance, its application in the synthesis of siliceous materials that incorporate electroactive organo-bridged silsesquioxane precursors. These materials, combining the electroactivity of aniline oligomers with silica frameworks, are promising for the development of novel electroactive compounds with potential uses in electronics and material science (Guo et al., 2007).
Electrochemical Applications
The chemical's utility extends to electrochemical applications, where it is involved in the development of ion-selective electrodes. For example, a thiocyanate ion-selective solid contact electrode based on a manganese complex showcases the potential of this compound derivatives in analytical chemistry for detecting specific ions in solutions (Han, Hong, & Lee, 2011).
Safety and Hazards
When handling 4-Thiocyanato-2-(trifluoromethoxy)aniline, personal protective equipment and face protection should be worn. It should not come into contact with the eyes, skin, or clothing, and should only be used under a chemical fume hood . Inhalation, ingestion, and skin contact should be avoided, and immediate medical assistance should be sought if swallowed . Containers of this compound can burst violently or explode when heated, due to excessive pressure build-up .
Future Directions
4-Thiocyanato-2-(trifluoromethoxy)aniline is used in the synthesis of side-group liquid-crystalline polymethacrylates with fluorine-containing mesogens, derivatives of 3-(quinolin-3-yl)acrylates, and a series of novel Schiff bases, via condensation with pyridinecarboxaldehydes in the presence of molecular sieves . This suggests potential future directions in the development of these compounds for various applications.
properties
IUPAC Name |
[4-amino-3-(trifluoromethoxy)phenyl] thiocyanate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2OS/c9-8(10,11)14-7-3-5(15-4-12)1-2-6(7)13/h1-3H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKDAECHSQMIRBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1SC#N)OC(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40674926 | |
Record name | 4-Amino-3-(trifluoromethoxy)phenyl thiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1133115-28-2 | |
Record name | 4-Amino-3-(trifluoromethoxy)phenyl thiocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1133115-28-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-3-(trifluoromethoxy)phenyl thiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40674926 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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